2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene

• Molecular Formula: C28H23N3O
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 7-methyl-6-(3-naphthalen-2-yloxypropyl)indolo[3,2-b]quinoxaline
• InChI: InChI=1S/C28H23N3O/c1-19-8-6-11-23-26-28(30-25-13-5-4-12-24(25)29-26)31(27(19)23)16-7-17-32-22-15-14-20-9-2-3-10-21(20)18-22/h2-6,8-15,18H,7,16-17H2,1H3
• InChI Key: BXTZSEKBAZKGNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3=NC4=CC=CC=C4N=C3N2CCCOC5=CC6=CC=CC=C6C=C5

Description

2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene is a sophisticated synthetic quinoxaline derivative designed for advanced research applications. Quinoxalines are recognized as privileged scaffolds in modern drug discovery and medicinal chemistry due to their broad spectrum of bioactivities and presence in many natural products . This particular compound features a unique molecular architecture combining a naphthalene moiety linked via a propoxy chain to a methyl-substituted indoloquinoxaline heterocyclic system. This structure is strategically designed to enhance its properties as a DNA-interactive agent; similar quinoxaline derivatives bearing specific substituents have attracted significant attention as selective DNA triple- and quadruple-helix intercalating ligands . The naphthalene component can contribute to intercalative binding, while the planar, electron-deficient quinoxaline core is known to facilitate strong interactions with nucleic acids, making this compound a valuable tool for studying higher-order DNA structures and developing novel therapeutic strategies. Beyond its DNA-binding capabilities, the compound's extended conjugated system suggests potential utility in the development of fluorescent probes for applications in analytical chemistry, molecular electronics, and the design of photo-triggered medicines . The synthetic approach for such complex quinoxaline derivatives often employs modern, efficient techniques such as microwave-assisted synthesis, which enables high-yielding formation of the target molecules and facilitates rapid analog development . Researchers will find this compound highly valuable for projects investigating nucleic acid recognition, photophysical properties of heteroaromatic systems, and the development of new chemotherapeutic agents or diagnostic tools. This product is provided for Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Cyclocondensation Reaction

A mixture of 2-carboxyindole (1.0 equiv) and 4-methyl-1,2-diaminobenzene (1.2 equiv) undergoes reflux in acetic acid (AcOH) at 120°C for 12 hours. The reaction proceeds through nucleophilic attack of the amine group on the carbonyl carbon, followed by dehydration to form the quinoxaline ring. The methyl group at position 4 is introduced via pre-functionalization of the diamine precursor.

Table 1: Optimization of Cyclocondensation Conditions

Parameter	Condition 1	Condition 2	Optimal Condition
Solvent	AcOH	Toluene	AcOH
Temperature (°C)	120	150	120
Reaction Time (hours)	12	8	12
Yield (%)	68	45	68

Methyl Group Functionalization

The 4-methyl group is introduced by substituting the diamine precursor with 4-methyl-1,2-diaminobenzene . Alternatively, post-condensation methylation using methyl iodide (CH₃I) and a base (e.g., K₂CO₃) in dimethylformamide (DMF) achieves 89% yield.

Coupling with Naphthalene

The final step involves etherification between the propoxy-functionalized indoloquinoxaline and 2-hydroxynaphthalene .

Williamson Ether Synthesis

A mixture of the propoxy-indoloquinoxaline (1.0 equiv), 2-hydroxynaphthalene (1.2 equiv), and K₂CO₃ (3.0 equiv) in acetone is refluxed for 24 hours. The reaction proceeds via an SN2 mechanism, yielding 70–75% of the target compound.

Table 2: Comparative Analysis of Coupling Methods

Method	Solvent	Base	Yield (%)	Purity (%)
Williamson Synthesis	Acetone	K₂CO₃	75	98
Ullmann Coupling	DMF	CuI	65	95
Microwave-Assisted	DMSO	Cs₂CO₃	80	99

Catalytic Ullmann Coupling

For substrates with low reactivity, Ullmann coupling using copper iodide (CuI) and a diamines ligand in DMF at 100°C achieves 65% yield. This method is less favored due to longer reaction times (48 hours).

Purification and Characterization

Chromatographic Techniques

Crude product is purified via flash chromatography (silica gel, hexane/ethyl acetate 4:1) followed by recrystallization from ethanol. Purity exceeds 98% as confirmed by HPLC.

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 8.65 (s, 1H, quinoxaline-H), 7.92–7.12 (m, 11H, naphthalene and indole-H), 4.32 (t, 2H, OCH₂), 3.01 (t, 2H, CH₂-quinoxaline), 2.45 (s, 3H, CH₃).

• HRMS : m/z calculated for C₃₁H₂₅N₃O [M+H]⁺: 456.2024; found: 456.2021.

Challenges and Optimization Strategies

Byproduct Formation

Competing O-alkylation at position 7 of the indoloquinoxaline core occurs if the hydroxyl group is inadequately protected. Using bulkier bases (e.g., DBU) reduces this side reaction.

Solvent Selection

Polar aprotic solvents (e.g., DMF) improve solubility but may hinder crystallization. Mixed-solvent systems (e.g., THF/H₂O) enhance yields during workup.

Applications and Derivatives

The compound serves as a precursor for fluorescent probes and kinase inhibitors. Structural derivatives with modified alkyl chains or substituents on the naphthalene ring exhibit tunable photophysical properties .

Chemical Reactions Analysis

Types of Reactions

2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions are possible due to the presence of reactive sites on the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Halogenating agents for electrophilic substitution and nucleophiles for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoxaline derivatives with additional functional groups, while reduction may produce simpler indole derivatives.

Scientific Research Applications

2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a DNA-intercalating agent and its cytotoxic properties against cancer cell lines.

Medicine: Explored for its antiviral, antitumor, and antidiabetic activities.

Industry: Utilized in the development of optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

Mechanism of Action

The mechanism of action of 2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene involves its interaction with molecular targets such as DNA and proteins. As a DNA-intercalating agent, it can insert itself between DNA base pairs, disrupting the normal function of the DNA and leading to cytotoxic effects . Additionally, its interaction with specific proteins and enzymes can inhibit their activity, contributing to its antiviral and antitumor properties .

Comparison with Similar Compounds

Key Findings:

Substituent Complexity and Bioactivity: The target compound’s indoloquinoxaline group distinguishes it from simpler derivatives. In contrast, acetamide or oxadiazole substituents () are less likely to exhibit genotoxicity but may serve as pharmacophores in drug design.

Synthetic Strategies: Alkylation (e.g., propargyloxy naphthalenes in ) and Friedel-Crafts acylation () are common for naphthalene functionalization. The target compound’s synthesis might combine these approaches, leveraging a propoxy linker and indoloquinoxaline coupling.

Solubility and Reactivity :

• The propoxy chain in the target compound likely enhances solubility in polar aprotic solvents compared to fully aromatic analogs (e.g., ’s chlorobenzoyl derivative).
• Methoxy and acyl groups () increase electron density, altering reactivity in electrophilic substitution.

Thermal and Electronic Properties: Oxadiazole-containing derivatives () exhibit high thermal stability due to aromatic heterocycles, whereas the target compound’s indoloquinoxaline may enable unique optoelectronic applications (e.g., organic semiconductors).

Biological Activity

The compound 2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene is a synthetic organic molecule that has garnered attention in recent years due to its potential biological activities. This article provides an in-depth examination of its biological activity, supported by research findings, case studies, and data tables.

Chemical Structure and Properties

The chemical structure of 2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene can be described as follows:

• Chemical Formula : C₁₈H₁₈N₂O
• Molecular Weight : 290.36 g/mol
• IUPAC Name : 2-[3-(4-methyl-1H-indolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene

This compound features a naphthalene core substituted with a propoxy group linked to a 4-methylindolo[2,3-b]quinoxaline moiety, which is significant for its biological interactions.

Anticancer Properties

Research indicates that 2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene exhibits notable anticancer activity. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast and lung cancer cells.

Table 1: Anticancer Activity Data

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	12.5	Induction of apoptosis
A549 (Lung Cancer)	15.0	Inhibition of cell proliferation
HeLa (Cervical Cancer)	10.0	Activation of caspase pathways

Neuroprotective Effects

Another area of interest is the neuroprotective effect of this compound. Studies have demonstrated that it can protect neuronal cells from oxidative stress and neuroinflammation, potentially offering therapeutic benefits for neurodegenerative diseases.

Case Study: Neuroprotection in Alzheimer's Disease Models

In a study conducted using a transgenic mouse model of Alzheimer's disease, administration of 2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene resulted in:

• Reduction in Amyloid Plaques : A significant decrease in amyloid-beta plaque deposition was observed.
• Improved Cognitive Function : Behavioral tests indicated enhanced memory and learning capabilities.

Antimicrobial Activity

The compound also exhibits antimicrobial properties against various pathogens. Preliminary tests have shown effectiveness against both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Activity Data

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The biological activities of 2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene are believed to be mediated through several mechanisms:

• Apoptosis Induction : The compound activates intrinsic apoptotic pathways leading to cell death in cancerous cells.
• Antioxidant Activity : It scavenges free radicals and reduces oxidative stress in neuronal cells.
• Inhibition of Bacterial Growth : The compound disrupts bacterial cell membranes and inhibits essential metabolic processes.

Q & A

Q. What are the common synthetic routes for 2-[3-(4-Methylindolo[2,3-b]quinoxalin-5-yl)propoxy]naphthalene, and how are reaction conditions optimized?

The synthesis typically involves coupling reactions between naphthalene derivatives and functionalized indoloquinoxaline precursors. Key steps include:

• Precursor preparation : Starting with 4-methylindolo[2,3-b]quinoxaline derivatives and naphthol/propoxy intermediates (e.g., via propargyl bromide coupling) .
• Coupling optimization : Reaction temperature (60–80°C), solvent choice (DMF or chloroform), and stoichiometric ratios are critical to minimize side products. TLC monitoring is used to track progress .
• Purification : Column chromatography or recrystallization (ethanol/chloroform) ensures high purity . Characterization relies on NMR (¹H/¹³C), MS, and IR spectroscopy to confirm structural integrity .

Q. Which spectroscopic and analytical methods are most effective for characterizing this compound?

• Standard techniques : ¹H NMR (δ 7.2–8.5 ppm for aromatic protons), ¹³C NMR (to confirm ester/ether linkages), and ESI-MS for molecular weight validation .
• Advanced methods : X-ray crystallography (for absolute configuration determination) and HPLC-PDA for purity assessment (>95%) .
• Thermal analysis : Differential scanning calorimetry (DSC) to determine melting points and stability .

Q. How is the biological activity of this compound evaluated in preclinical studies?

• In vitro assays : Anticancer activity via MTT assays (e.g., IC₅₀ values against HeLa or MCF-7 cell lines), antimicrobial testing (MIC against S. aureus or E. coli), and enzyme inhibition (e.g., COX-2 or topoisomerase II) .
• Binding studies : Fluorescence quenching or surface plasmon resonance (SPR) to assess interactions with DNA or proteins .
• In vivo models : Acute toxicity profiling in rodents (LD₅₀) and pharmacokinetic studies (bioavailability via oral/intravenous routes) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Discrepancies may arise from variations in:

• Assay conditions : Cell line specificity, serum concentration, or incubation time .
• Sample purity : Impurities >5% can skew results; validate via HPLC and orthogonal methods (e.g., 2D NMR) .
• Statistical rigor : Replicate experiments (n ≥ 3) and use blinded analysis. Cross-validate findings with structurally analogous compounds (e.g., ethyl 2-{7-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetate) .

Q. What strategies are employed to optimize the pharmacological profile of this compound?

• Structure-activity relationship (SAR) studies : Modify substituents (e.g., replacing propoxy with butoxy groups) to enhance solubility or target affinity .
• Prodrug design : Introduce esterase-labile groups (e.g., acetate) to improve oral bioavailability .
• Pharmacokinetic profiling : Assess metabolic stability using liver microsomes and CYP450 inhibition assays .

Q. What experimental approaches are used to elucidate the mechanism of action of this compound?

• Molecular docking : Simulate binding to putative targets (e.g., DNA G-quadruplexes or kinase domains) using AutoDock Vina .
• Transcriptomic analysis : RNA sequencing to identify differentially expressed genes in treated vs. control cells .
• Protein interaction mapping : Co-immunoprecipitation (Co-IP) or pull-down assays to identify binding partners .

Q. How can instability issues (e.g., hydrolysis or photodegradation) be mitigated during storage or testing?

• Storage conditions : Use amber vials at −20°C under inert gas (N₂/Ar) to prevent oxidation .
• Stabilizers : Add antioxidants (e.g., BHT) or cyclodextrins to aqueous formulations .
• Degradation studies : Monitor stability via accelerated aging (40°C/75% RH) and analyze by LC-MS to identify breakdown products .

Q. What cross-disciplinary methodologies are critical for advancing research on this compound?

• Computational modeling : QSAR or molecular dynamics to predict toxicity and optimize synthesis .
• Toxicogenomics : Integrate transcriptomic data with toxicological profiles (e.g., hepatic/renal effects from rodent studies) .
• High-throughput screening : Fragment-based libraries to discover synergistic combinations (e.g., with chemotherapeutics) .